Cas no 34921-09-0 (Diethyl (4-methylphenyl)methyl Phosphate)
34921-09-0 structure
Product Name:Diethyl (4-methylphenyl)methyl Phosphate
CAS No:34921-09-0
MF:C12H19O4P
MW:258.250624895096
CID:919682
PubChem ID:298810
Update Time:2025-04-19
Diethyl (4-methylphenyl)methyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl (4-methylphenyl)methyl Phosphate
- AC1L6TOF
- diethyl 4-methylbenzyl phosphate
- NSC171151
- p-methylbenzyl diethyl phosphate
- NSC-171151
- DTXSID20305569
- SCHEMBL14227633
- diethyl 4-methylbenzylphosphate
- 34921-09-0
-
- Inchi: 1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-10-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
- InChI Key: JPOKCWPGTRPAJT-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OCC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 258.10217
- Monoisotopic Mass: 258.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.116
- Boiling Point: 337.3°C at 760 mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.488
- PSA: 44.76
- LogP: 3.69270
Diethyl (4-methylphenyl)methyl Phosphate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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